Cas no 899735-78-5 (N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide)

• Product Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide
• CAS No: 899735-78-5
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 5486254
• Update Time: 2025-10-31

N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide

• Inchi： 1S/C22H25N3O2S/c1-2-27-18-11-12-19-20(14-18)28-22(24-19)25(15-17-10-6-7-13-23-17)21(26)16-8-4-3-5-9-16/h6-7,10-14,16H,2-5,8-9,15H2,1H3
• InChI Key： DAULEGIBCFQSNS-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC=C(OCC)C=C3S2)CC2=NC=CC=C2)=O)CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide

Professional Introduction to N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide (CAS No. 899735-78-5)

N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide, identified by its CAS number 899735-78-5, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a complex structure that combines a cyclohexanecarboxamide moiety with benzothiazole and pyridine substituents, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and therapeutic development.

The structural framework of N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide is designed to interact with biological targets in a highly specific manner. The benzothiazole ring, a well-known pharmacophore in medicinal chemistry, contributes to the molecule's ability to modulate biological pathways. Specifically, the 6-ethoxy substituent enhances the solubility and metabolic stability of the compound, while the presence of a pyridine group at the second position introduces additional binding potential with various biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide stands out due to its multifaceted structural features. The cyclohexanecarboxamide moiety provides a rigid scaffold that can be fine-tuned to optimize binding interactions with target proteins. This structural complexity allows for the design of molecules with high selectivity and efficacy.

The compound's potential applications span across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. Current research indicates that molecules with similar structural motifs have demonstrated activity in inhibiting key enzymes and receptors involved in disease pathways. For instance, studies have shown that benzothiazole derivatives can exhibit potent anti-proliferative effects by targeting specific signaling cascades relevant to cancer cell growth and survival.

The pyridine substituent in N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide further enhances its pharmacological profile. Pyridine-based compounds are frequently incorporated into drug molecules due to their ability to form hydrogen bonds and engage in hydrophobic interactions with biological targets. This dual interaction mechanism can lead to increased binding affinity and prolonged residence time at the target site, which are critical factors for therapeutic efficacy.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like N-(6-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylcyclohexanecarboxamide. Molecular docking studies have been instrumental in predicting how this compound might interact with various protein targets. These simulations have provided insights into the compound's binding mode and have helped identify key residues that contribute to its activity. Such computational approaches are accelerating the drug discovery process by allowing researchers to prioritize promising candidates for experimental validation.

In vitro studies have begun to unravel the mechanism of action of N-(6-ethoxy-1,3-benzothiazol-2-ylyl)-N-(pyridinyl)methylcyclohexanecarboxamide. Initial findings suggest that the compound exerts its effects by modulating intracellular signaling pathways associated with inflammation and cell proliferation. The benzothiazole moiety appears to play a crucial role in disrupting aberrant signaling cascades, while the pyridine group contributes to stabilizing the active conformation of the molecule upon binding.

The synthesis of N-(6-hydroxybenzothiazol